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Compound of Interest

Compound Name: Allantoin Acetyl Methionine

Cat. No.: B1665703 Get Quote

For Immediate Release

[City, State] – Allantoin Acetyl Methionine, a synergistic complex integrating the soothing and

regenerative properties of Allantoin with the essential amino acid benefits of Methionine,

presents a compelling ingredient for the pharmaceutical and cosmetic industries. This in-depth

technical guide serves as a core resource for researchers, scientists, and drug development

professionals, delineating the key physicochemical characteristics of Allantoin Acetyl
Methionine powder. The following sections provide a comprehensive overview of its

properties, standardized experimental protocols for their determination, and a visualization of

its potential biological interactions.

Physicochemical Properties
Allantoin Acetyl Methionine is a complex of Allantoin and N-Acetyl-DL-Methionine.[1] While

specific experimental data for the complex is not extensively available in public literature, the

properties of its individual components provide a foundational understanding.

Table 1: General Physicochemical Data
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Property
Allantoin Acetyl
Methionine

Allantoin
N-Acetyl-L-
Methionine

Chemical Name

N-acetyl-DL-

methionine,

compound with (2,5-

dioxo-4-

imidazolidine)urea

(1:1)[2]

(2,5-dioxo-4-

imidazolidinyl) urea[3]

(2S)-2-acetamido-4-

(methylsulfanyl)butan

oic acid[4]

CAS Number 4207-40-3[5][6] 97-59-6 65-82-7[7]

Molecular Formula C11H19N5O6S[6] C4H6N4O3 C7H13NO3S[4]

Molar Mass 349.36 g/mol [6] 158.12 g/mol 191.25 g/mol [8]

Appearance
White powder or

crystals (inferred)

White, odorless,

crystalline powder[3]

White crystals or

powder[4]

Table 2: Solubility and Thermal Properties

Property Allantoin N-Acetyl-L-Methionine

Melting Point
225–230°C with

decomposition[9]
101.0-107.0°C[4]

Solubility in Water 0.5% at 25°C[10] 30.7% at 25°C[11]

Solubility in Other Solvents

Very slightly soluble in

alcohols; insoluble in oils and

apolar solvents.[10]

Soluble in methanol (50

mg/mL).[7]

Experimental Protocols for Powder Characterization
To ascertain the precise physicochemical characteristics of Allantoin Acetyl Methionine
powder, the following standardized experimental protocols are recommended.

Determination of Bulk Density and Tapped Density
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The bulk and tapped densities of a powder are critical indicators of its flowability and

compressibility. These properties can be determined using the methods outlined in the United

States Pharmacopeia (USP) General Chapter <616>.[12][13][14][15][16]

Methodology (Based on USP <616>):

Bulk Density (Method I - Graduated Cylinder):

1. A known mass of the Allantoin Acetyl Methionine powder is gently introduced into a

calibrated graduated cylinder.

2. The volume occupied by the powder is recorded as the bulk volume.

3. Bulk density is calculated as the ratio of the mass of the powder to its bulk volume (g/mL).

Tapped Density:

1. The same graduated cylinder containing the powder is subjected to a fixed number of

mechanical taps using a tapping apparatus.

2. The volume of the powder is recorded after tapping until a constant volume is achieved.

This is the tapped volume.

3. Tapped density is calculated as the ratio of the mass of the powder to its tapped volume

(g/mL).

Measures of Powder Compressibility:

Carr's Index: Calculated using the formula: ((Tapped Density - Bulk Density) / Tapped

Density) x 100

Hausner Ratio: Calculated as: Tapped Density / Bulk Density
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Experimental Workflow for Density and Compressibility.

Particle Size Analysis by Optical Microscopy
Particle size and distribution are fundamental properties that influence dissolution rates,

bioavailability, and formulation uniformity. Optical microscopy, as detailed in USP General

Chapter <776>, provides a direct method for characterization.[17][18][19]

Methodology (Based on USP <776>):

Sample Preparation: A small, representative sample of the Allantoin Acetyl Methionine
powder is dispersed in a suitable non-dissolving mounting medium on a clean microscope

slide. A coverslip is placed over the dispersion.

Microscopic Examination: The slide is examined under a calibrated light microscope.

Image Analysis: A calibrated imaging system is used to capture images of the particles. The

size (e.g., Feret's diameter, equivalent spherical diameter) of a statistically significant number

of particles is measured.

Data Analysis: The particle size distribution is determined and can be represented as a

histogram or by calculating various statistical parameters (e.g., D10, D50, D90).
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Workflow for Particle Size Analysis.

Stability Testing
Stability testing is crucial to determine the re-test period or shelf life and to recommend storage

conditions. The International Council for Harmonisation (ICH) guideline Q1A(R2) provides a

framework for stability testing of new drug substances.[20][21][22]

Methodology (Based on ICH Q1A(R2)):
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Batch Selection: At least three primary batches of Allantoin Acetyl Methionine powder

should be used for formal stability studies.

Storage Conditions: Samples are stored under long-term (e.g., 25°C ± 2°C / 60% RH ± 5%

RH) and accelerated (e.g., 40°C ± 2°C / 75% RH ± 5% RH) conditions.

Testing Frequency: Samples are tested at specified time points (e.g., 0, 3, 6, 9, 12, 18, 24,

36 months for long-term testing; 0, 3, 6 months for accelerated testing).

Analytical Tests: Stability-indicating analytical methods are used to monitor appearance,

assay, degradation products, and other critical quality attributes.

Potential Mechanism of Action and Biological
Signaling
Allantoin Acetyl Methionine's biological activity is derived from its constituent parts. Allantoin

is known for its skin-soothing, protecting, and cell-proliferating properties.[3] Methionine is an

essential amino acid crucial for protein synthesis and as a precursor for other sulfur-containing

compounds with antioxidant properties. The complex likely delivers these benefits in a

synergistic manner.

The soothing and anti-irritant effects of Allantoin can be attributed to its ability to modulate

inflammatory pathways. Its regenerative effects are linked to the stimulation of fibroblast

proliferation and extracellular matrix synthesis. Methionine contributes to cellular health and

protection against oxidative stress.
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Proposed Biological Action Pathway.

Conclusion
This technical guide provides a foundational understanding of the physicochemical

characteristics of Allantoin Acetyl Methionine powder. While comprehensive experimental

data for the complex is an area for future research, the provided standardized protocols offer a

clear pathway for its detailed characterization. The synergistic combination of Allantoin and

Methionine suggests significant potential for this ingredient in advanced dermatological and

cosmetic formulations, warranting further investigation into its properties and applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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